Cas no 19863-06-0 (Benzoic acid,3-(acetylamino)-5-[(2-hydroxyacetyl)amino]-2,4,6-triiodo-)

Benzoic acid,3-(acetylamino)-5-[(2-hydroxyacetyl)amino]-2,4,6-triiodo- structure
19863-06-0 structure
Product Name:Benzoic acid,3-(acetylamino)-5-[(2-hydroxyacetyl)amino]-2,4,6-triiodo-
CAS No:19863-06-0
MF:C11H9I3N2O5
MW:629.912979841232
CID:145208
PubChem ID:208823
Update Time:2025-04-19

Benzoic acid,3-(acetylamino)-5-[(2-hydroxyacetyl)amino]-2,4,6-triiodo- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3-(acetylamino)-5-[(2-hydroxyacetyl)amino]-2,4,6-triiodo-
    • 3-acetamido-5-[(2-hydroxyacetyl)amino]-2,4,6-triiodobenzoic acid
    • 3-acetylamino-5-glycoloylamino-2,4,6-triiodo-benzoic acid
    • 3-Acetylamino-5-glykoloylamino-2,4,6-trijod-benzoesaeure
    • ioxotrizoic acid
    • UNII-4H2LVB8X5O
    • Ioxotrizoic
    • 3-(Acetylamino)-5-[(hydroxyacetyl)amino]-2,4,6-triiodobenzoic acid
    • H-248AB
    • SH-2.1139
    • CHEMBL2106369
    • SH-2.1139/H 248 AB
    • Benzoic acid, 3-(acetylamino)-5-[(2-hydroxyacetyl)amino]-2,4,6-triiodo-
    • 2-Acetamido-5-glycolamido-2,4,6-triiodobenzoic acid
    • SCHEMBL37821
    • Q27259578
    • Ioxotrizoic acid [USAN:INN]
    • D04600
    • IOXOTRIZOIC ACID [USAN]
    • Benzoic acid, 3-(acetylamino)-5-((hydroxyacetyl)amino)-2,4,6-triiodo-
    • Ioxotrizoic acid (USAN/INN)
    • 19863-06-0
    • DTXSID10173618
    • H248 AB
    • 3-Acetamido-5-glycolamido-2,4,6-triiodobenzoic acid
    • 4H2LVB8X5O
    • SH 2.1139/H 248 AB
    • NS00122850
    • IOXOTRIZOIC ACID [INN]
    • SH-2.1139/H-248AB
    • Inchi： 1S/C11H9I3N2O5/c1-3(18)15-9-6(12)5(11(20)21)7(13)10(8(9)14)16-4(19)2-17/h17H,2H2,1H3,(H,15,18)(H,16,19)(H,20,21)
    • InChI Key： KISFRFNQZTVXGT-UHFFFAOYSA-N
    • SMILES： IC1C(=C(C(C(=O)O)=C(C=1NC(CO)=O)I)I)NC(C)=O

Computed Properties

  • Exact Mass: 629.76500
  • Monoisotopic Mass: 629.765
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 116A^2
  • XLogP3: 1.1

Experimental Properties

  • Density: 2.716
  • Boiling Point: 660.2°Cat760mmHg
  • Flash Point: 353.1°C
  • Refractive Index: 1.831
  • PSA: 115.73000
  • LogP: 2.23380

Benzoic acid,3-(acetylamino)-5-[(2-hydroxyacetyl)amino]-2,4,6-triiodo- Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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